Cas no 25424-26-4 (Ethanedione,1,1'-(1,3-phenylene)bis[2-phenyl- (9CI))

• Product Name: Ethanedione,1,1'-(1,3-phenylene)bis[2-phenyl- (9CI)
• CAS No: 25424-26-4
• MF: C₂₂H₁₄O₄
• MW: 342.344166278839
• CID: 275193
• PubChem ID: 100828
• Update Time: 2025-04-19

Ethanedione,1,1'-(1,3-phenylene)bis[2-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1,3-Phenylene)bis(2-phenylethanedione)
• 1,1'-benzene-1,3-diylbis(2-phenylethane-1,2-dione)
• NSC 379517
• SCHEMBL10410934
• 25424-26-4
• NS00049741
• DTXSID50948281
• NSC-379517
• 1,1'-(1,3-PHENYLENE)BIS[2-PHENYLETHANEDIONE]
• NSC379517
• 1,1'-(1,3-Phenylene)bis(phenylethane-1,2-dione)
• EINECS 246-970-0
• Ethanedione,1,1'-(1,3-phenylene)bis[2-phenyl- (9CI)

• Inchi： 1S/C22H14O4/c23-19(15-8-3-1-4-9-15)21(25)17-12-7-13-18(14-17)22(26)20(24)16-10-5-2-6-11-16/h1-14H
• InChI Key： JXFFIJCCFUQFQC-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)C1C=CC=C(C(C(C2C=CC=CC=2)=O)=O)C=1

Computed Properties

• Exact Mass: 342.08922
• Monoisotopic Mass: 342.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.28